Cas no 91929-22-5 (2-Butenedioic acid(2E)-, bis(2-bromoethyl) ester (9CI))

• Product Name: 2-Butenedioic acid(2E)-, bis(2-bromoethyl) ester (9CI)
• CAS No: 91929-22-5
• MF: C₈H₁₀Br₂O₄
• MW: 329.970601558685
• CID: 816525
• PubChem ID: 246072
• Update Time: 2025-04-19

2-Butenedioic acid(2E)-, bis(2-bromoethyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2E)-, bis(2-bromoethyl) ester (9CI)
• bis(2-bromoethyl) but-2-enedioate
• NSC 58654
• DTXSID50289040
• 91929-22-5
• NCIOpen2_007729

• Inchi： 1S/C8H10Br2O4/c9-3-5-13-7(11)1-2-8(12)14-6-4-10/h1-2H,3-6H2
• InChI Key： RHVDRKUDYLMOFM-UHFFFAOYSA-N
• SMILES： BrCCOC(C=CC(=O)OCCBr)=O

Computed Properties

• Exact Mass: 327.89500
• Monoisotopic Mass: 327.894584
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 1.7

Experimental Properties

• Density: 1.759±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 66-67 ºC
• Boiling Point: 361.2°C at 760 mmHg
• Flash Point: 172.2°C
• Refractive Index: 1.532
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 52.60000
• LogP: 1.41880